
Preparation of Gastrin I (1-14) TFA Stock
Solution: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gastrin I (1-14), human tfa

Cat. No.: B15607568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of Gastrin

I (1-14) trifluoroacetate (TFA) salt stock solutions. Gastrin I is a peptide hormone that plays a

crucial role in regulating gastric acid secretion by binding to the cholecystokinin B (CCK2)

receptor.[1][2][3] Accurate preparation of stock solutions is critical for reliable and reproducible

experimental results in physiological and pharmacological studies. These guidelines address

the chemical properties, solubility, and stability of Gastrin I (1-14) TFA to ensure the integrity of

the peptide for research applications.

Chemical and Physical Properties
Gastrin I (1-14) is a fragment of the human gastrin I peptide.[1][2] The trifluoroacetate (TFA)

salt is a common counterion resulting from the purification process using high-performance

liquid chromatography (HPLC).[4][5] While the TFA salt generally enhances the solubility of the

peptide, it is important to be aware of its presence as it contributes to the total mass of the

product and could potentially interfere with certain sensitive biological assays.[4][6] For most

standard in vitro assays, however, the residual TFA levels are unlikely to cause interference.[4]

Table 1: Quantitative Data for Gastrin I (1-14) TFA
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Property Value Source

Molecular Weight 1819.75 g/mol [1][7][8][9]

Molecular Formula C81H101N16F3O29 [7][8][9]

Purity (HPLC) >98% (typical) [10]

Appearance Lyophilized powder [4]

Solubility in DMSO ≥ 100 mg/mL (54.95 mM)

Solubility in Water

11.11 mg/mL (6.11 mM) with

sonication and pH adjustment

to 9 with NH3·H2O

[1]

Experimental Protocols
Handling Lyophilized Peptide
Lyophilized peptides are often hygroscopic and should be handled with care to prevent

absorption of moisture, which can reduce stability and affect the accuracy of weighing.[11][12]

[13]

Protocol for Handling Lyophilized Gastrin I (1-14) TFA:

Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature in a

desiccator for at least 30 minutes.[12][13] This minimizes condensation and moisture uptake.

Weigh the desired amount of peptide quickly in a clean, low-static environment.

Tightly reseal the vial immediately after dispensing. For long-term storage, consider purging

the vial with an inert gas like nitrogen or argon before sealing.[13]

Preparation of a 10 mM Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for creating high-concentration stock solutions

of peptides.

Materials:
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Gastrin I (1-14) TFA (lyophilized powder)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Protocol:

Calculate the volume of DMSO required to achieve a 10 mM stock solution. For example, to

prepare 100 µL of a 10 mM solution from 1 mg of peptide:

Amount of peptide (moles) = Mass (g) / Molecular Weight ( g/mol )

Amount = 0.001 g / 1819.75 g/mol ≈ 5.495 x 10^-7 moles

Volume (L) = Amount (moles) / Concentration (mol/L)

Volume = 5.495 x 10^-7 moles / 0.010 mol/L = 5.495 x 10^-5 L = 54.95 µL

Add the calculated volume of DMSO to the vial containing the pre-weighed peptide.

Vortex gently or pipette up and down to ensure the peptide is completely dissolved. Visually

inspect the solution for any particulates.[14] If necessary, brief sonication can aid dissolution.

[11]

Aliquot the stock solution into smaller, single-use volumes in sterile tubes to avoid repeated

freeze-thaw cycles.[12][15]

Preparation of an Aqueous Stock Solution
For experiments where DMSO is not suitable, an aqueous-based stock solution can be

prepared. Due to the acidic nature of Gastrin I (1-14), pH adjustment may be necessary for

complete dissolution in water.

Materials:

Gastrin I (1-14) TFA (lyophilized powder)
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Sterile, nuclease-free water

Ammonium hydroxide (NH4OH) solution (e.g., 1%) for pH adjustment

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Protocol:

Add the desired volume of sterile water to the pre-weighed peptide. The recommended

starting concentration is between 1-10 mg/mL.[12]

If the peptide does not fully dissolve, brief sonication may be helpful.[11]

If solubility is still an issue, cautiously add a small amount of 1% ammonium hydroxide to

adjust the pH to approximately 9.[1][12] This is because Gastrin I (1-14) is an acidic peptide.

[12]

Once dissolved, the solution can be further diluted with a sterile buffer at a slightly acidic pH

(pH 5-7) for improved stability.[12]

Aliquot the stock solution into single-use volumes to prevent degradation from multiple

freeze-thaw cycles.[12]

Storage and Stability
Proper storage is crucial for maintaining the biological activity of the peptide.

Lyophilized Peptide:

Long-term storage: Store at -20°C or -80°C in a tightly sealed container, protected from light

and moisture.[12][13][15] Under these conditions, the lyophilized peptide can be stable for

years.[10]

Short-term storage: For frequent use, storing at 4°C is acceptable for short periods, but

-20°C is recommended.[11]
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Stock Solutions:

DMSO solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Aqueous solutions: The stability of peptides in solution is limited.[15] It is recommended to

store aqueous stock solutions at -20°C or -80°C and use them within a few weeks.[11] Avoid

repeated freeze-thaw cycles.[13][15] For peptides containing amino acids prone to oxidation

(like tryptophan, which is present in Gastrin I), using oxygen-free water for dissolution can

enhance stability.[11][12]

Diagrams
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Workflow for Gastrin I (1-14) TFA Stock Solution Preparation

Step 1: Handling Lyophilized Peptide

Step 2: Dissolution

Step 3: Aliquoting and Storage

Start: Receive Lyophilized Gastrin I (1-14) TFA

Equilibrate vial to room temperature in a desiccator

Quickly weigh the desired amount

Choose Solvent

Add sterile DMSO

For organic stock

Add sterile water

For aqueous stock

Vortex/mix until fully dissolved

Sonication/pH adjustment if needed

Aliquot into single-use tubes

Store at -20°C or -80°C

Stock solution ready for use

Click to download full resolution via product page

Caption: Workflow for preparing Gastrin I (1-14) TFA stock solution.
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Signaling Pathway Context
Gastrin I exerts its physiological effects primarily through the cholecystokinin B (CCK-B)

receptor, a G-protein coupled receptor (GPCR). Upon binding, it activates the Gq alpha

subunit, leading to the stimulation of phospholipase C. This enzyme then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and DAG activates

protein kinase C (PKC), culminating in the cellular responses associated with gastrin, such as

gastric acid secretion.[3]
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Simplified Gastrin I Signaling Pathway

Gastrin I (1-14)

CCKB Receptor (GPCR)

Binds

Gq Protein

Activates

Phospholipase C (PLC)

Activates

PIP2

Hydrolyzes

IP3 DAG

Intracellular Ca2+
Release

Protein Kinase C (PKC)
Activation

Cellular Response
(e.g., Acid Secretion)

Click to download full resolution via product page

Caption: Simplified Gastrin I signaling pathway via the CCKB receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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